Cas no 384-32-7 (1H-Benzimidazole,2-methyl-7-(trifluoromethyl)-)

1H-Benzimidazole,2-methyl-7-(trifluoromethyl)- structure
384-32-7 structure
Product Name:1H-Benzimidazole,2-methyl-7-(trifluoromethyl)-
CAS No:384-32-7
MF:C9H7F3N2
MW:200.160492181778
CID:294291
PubChem ID:45078659
Update Time:2025-04-19

1H-Benzimidazole,2-methyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-methyl-7-(trifluoromethyl)-
    • 1H-Benzimidazole,2-methyl-4-(trifluoromethyl)- (9CI)
    • Benzimidazole, 2-methyl-4(or7)-(trifluoromethyl)- (6CI,8CI)
    • 2-methyl-7-(trifluoromethyl)-1H-benzimidazole
    • SCHEMBL12934190
    • VDSCQHJOSZYCJW-UHFFFAOYSA-O
    • 2-Methyl-4-(trifluoromethyl)-1H-benzo[d]imidazole
    • VDSCQHJOSZYCJW-UHFFFAOYSA-N
    • 384-32-7
    • SCHEMBL1271858
    • Inchi: 1S/C9H7F3N2/c1-5-13-7-4-2-3-6(8(7)14-5)9(10,11)12/h2-4H,1H3,(H,13,14)
    • InChI Key: VDSCQHJOSZYCJW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1N=C(C)N2)(F)F

Computed Properties

  • Exact Mass: 200.05621
  • Monoisotopic Mass: 200.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 28.68

1H-Benzimidazole,2-methyl-7-(trifluoromethyl)- Pricemore >>

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